[(2-Bromo-4-methylphenyl)methyl](2-methylpropyl)amine

• Molecular Formula: C12H18BrN
• Molecular Weight: 256.18 g/mol
• IUPAC Name: N-[(2-bromo-4-methylphenyl)methyl]-2-methylpropan-1-amine
• InChI: InChI=1S/C12H18BrN/c1-9(2)7-14-8-11-5-4-10(3)6-12(11)13/h4-6,9,14H,7-8H2,1-3H3
• InChI Key: FAGKIDPGXKMIES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNCC(C)C)Br

Description

(2-Bromo-4-methylphenyl)methylamine is a substituted benzylamine derivative featuring a bromo and methyl group on the phenyl ring and a branched 2-methylpropyl (isobutyl) group attached to the nitrogen atom. The bromo substituent may confer reactivity for further functionalization, while the methyl and isobutyl groups influence steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Bromo-4-methylphenyl)methylamine typically involves the following steps:

Bromination: The starting material, 4-methylbenzyl alcohol, undergoes bromination using bromine in the presence of a catalyst such as iron(III) bromide to form 2-bromo-4-methylbenzyl bromide.

Amination: The brominated intermediate is then reacted with 2-methylpropylamine under basic conditions to yield the final product. The reaction is usually carried out in a solvent like ethanol or methanol, and a base such as sodium hydroxide is used to facilitate the nucleophilic substitution.

Industrial Production Methods

In an industrial setting, the production of (2-Bromo-4-methylphenyl)methylamine can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and concentration of reactants. Continuous flow reactors and automated systems can be employed to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

(2-Bromo-4-methylphenyl)methylamine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as hydroxide, cyanide, or thiolate ions.

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The compound can be reduced to remove the bromine atom, yielding a simpler amine derivative.

Common Reagents and Conditions

Substitution: Sodium hydroxide, potassium cyanide, or sodium thiolate in polar solvents like water or ethanol.

Oxidation: Potassium permanganate or hydrogen peroxide in acidic or basic media.

Reduction: Lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Major Products

Substitution: Formation of hydroxyl, cyano, or thiol derivatives.

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of dehalogenated amine derivatives.

Scientific Research Applications

(2-Bromo-4-methylphenyl)methylamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Employed in the study of enzyme inhibition and receptor binding due to its amine functionality.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of (2-Bromo-4-methylphenyl)methylamine involves its interaction with molecular targets such as enzymes and receptors. The amine group can form hydrogen bonds and ionic interactions with active sites, while the bromine and methyl groups can influence the compound’s binding affinity and specificity. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on the Phenyl Ring

Compound Name	Substituents on Phenyl Ring	Molecular Formula	Key Properties/Applications
(2-Bromo-4-methylphenyl)methylamine	2-Bromo, 4-methyl	C₁₂H₁₆BrN (inferred)	Likely intermediate for pharmaceuticals or agrochemicals due to bromo group .
(4-Bromo-2-methylphenyl)methylamine	4-Bromo, 2-methyl	C₉H₁₂BrN	Smaller alkyl chain (methyl) reduces steric hindrance; used in synthetic chemistry .
(4-Ethoxyphenyl)methylamine	4-Ethoxy	C₁₃H₂₁NO	Ethoxy group enhances electron density, potentially increasing metabolic stability .
(2-Methylpropyl)[(2,4,5-trimethoxyphenyl)methyl]amine	2,4,5-Trimethoxy	C₁₄H₂₃NO₃	Methoxy groups improve solubility; used in medicinal chemistry .

Key Observations :

• Bromo substituents (e.g., in the target compound and (4-bromo-2-methylphenyl)methylamine) increase molecular weight and reactivity, making them valuable in cross-coupling reactions .
• Alkyl and alkoxy groups (e.g., ethoxy, methoxy) modulate lipophilicity and solubility. For example, the ethoxy group in (4-ethoxyphenyl)methylamine enhances bioavailability compared to brominated analogs .

Amine Side Chain Variations

Compound Name	Amine Substituent	Molecular Weight	Boiling Point/Solubility (Inferred)
(2-Bromo-4-methylphenyl)methylamine	2-Methylpropyl (isobutyl)	~242 g/mol	Lower water solubility due to bulky substituent .
Methyl(2-methylpropyl)amine	Methyl, 2-methylpropyl	87.17 g/mol	Higher volatility (evaporation rate ~1.0 butyl acetate = 1) .
Diisobutylamine	Two 2-methylpropyl groups	129.24 g/mol	Vapor pressure: 10 mmHg at 30°C; slightly water-soluble .

Key Observations :

• Bulkier substituents (e.g., 2-methylpropyl) reduce volatility and increase hydrophobicity, as seen in diisobutylamine’s low water solubility .
• Methyl groups (e.g., in methyl(2-methylpropyl)amine) result in lower molecular weight and higher volatility .

Key Observations :

• Alkylamines like methyl(2-methylpropyl)amine demand ventilation and PPE to mitigate acute toxicity risks .

Biological Activity

(2-Bromo-4-methylphenyl)methylamine is a compound of interest due to its potential biological activities, particularly in antimicrobial and medicinal chemistry contexts. This article reviews the biological activity of this compound, highlighting its mechanisms, efficacy against various pathogens, and relevant case studies.

Chemical Structure and Properties

The compound (2-Bromo-4-methylphenyl)methylamine can be represented structurally as follows:

• Chemical Formula : C12H16BrN
• Molecular Weight : 255.17 g/mol

This compound features a brominated aromatic ring, which is significant for its biological interactions.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit various biological activities, including antibacterial, antifungal, and anticancer properties. The following sections detail specific activities associated with (2-Bromo-4-methylphenyl)methylamine based on available literature.

Antibacterial Activity

Several studies have reported on the antibacterial efficacy of related compounds. For instance, a series of amine-substituted compounds were shown to possess significant antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentrations (MICs) for these compounds ranged from 4 to 32 μg/mL, indicating moderate to strong antibacterial properties .

Table 1: Antibacterial Activity of Related Compounds

Compound	MIC (μg/mL)	Target Bacteria
Compound 5p	4-16	S. aureus
Compound 5m	8-32	E. coli
(2-Bromo-4-methylphenyl)methylamine	TBD	TBD

The mechanism of action for these compounds often involves disrupting bacterial cell membranes, leading to cell lysis and death . This aligns with findings that suggest that the introduction of amino groups enhances antibacterial potency by increasing hydrophilicity, which facilitates better interaction with bacterial membranes .

Antifungal Activity

While specific data on the antifungal activity of (2-Bromo-4-methylphenyl)methylamine is limited, related brominated phenolic compounds have demonstrated antifungal properties against various fungi. These compounds typically inhibit fungal growth by disrupting cellular integrity and function.

Case Studies

• Study on Antimicrobial Resistance : A recent study highlighted the effectiveness of amine-substituted compounds in overcoming resistance mechanisms in MRSA (Methicillin-resistant Staphylococcus aureus). The study found that these compounds not only inhibited bacterial growth but also reduced biofilm formation, a key factor in antibiotic resistance .
• Mechanistic Insights : Another investigation utilized proteomics to analyze the effects of similar compounds on bacterial cells. The results indicated that treatment led to upregulation of autolysins and other cell wall-degrading enzymes, suggesting a dual mechanism involving both membrane disruption and cell wall degradation .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of (2-Bromo-4-methylphenyl)methylamine. Modifications to the brominated phenyl group or the amine moiety can significantly influence potency and selectivity against specific pathogens.

Table 2: SAR Insights from Related Compounds

Modification	Effect on Activity
Increased hydrophilicity	Enhanced antibacterial potency
Altered bromination pattern	Changes in spectrum of activity
Variations in alkyl chain length	Impact on membrane penetration